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Compound of Interest

Compound Name: 2,2-Diethoxyethylamine

Cat. No.: B048651

An In-depth Technical Guide to the Solubility Characteristics of 2,2-Diethoxyethylamine

This technical guide provides a comprehensive overview of the solubility characteristics of 2,2-
diethoxyethylamine (CAS No. 645-36-3), a key chemical intermediate. The document is
intended for researchers, scientists, and professionals in chemical synthesis and drug
development who utilize this compound in their work. This guide details the physicochemical
properties that govern its solubility and presents available data in a structured format.

Physicochemical Properties

2,2-Diethoxyethylamine is a colorless to light yellow liquid with a chemical structure that
dictates its behavior in various solvents.[1][2] Its key physical and chemical properties are
summarized in the table below. The presence of a primary amine and two ether functional
groups allows for hydrogen bonding, which significantly influences its solubility profile.
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Property Value Reference(s)
Molecular Formula C6H15NO2 [1]

Molecular Weight 133.19 g/mol [1][3]
Appearance Colorless to light yellow liquid [11[2]

Boiling Point 162-163 °C [1][2][4]
Melting Point -78 °C [1][2](3]
Density 0.916 g/mL at 25 °C [1112114]

Refractive Index

n20/D 1.417

[1](21[4]

pKa

8.47 (of the conjugate acid)

[1]3]

Flash Point

45 °C (114 °F)

[1](21[3]

Solubility Characteristics

The solubility of 2,2-diethoxyethylamine is a critical parameter for its application in synthesis
and formulation. Its amphiphilic nature, stemming from the polar amine and ether groups
combined with nonpolar ethyl groups, results in a distinct solubility profile.

Qualitative Solubility Data

The compound is readily soluble in water.[1][5][6] This is primarily due to the formation of
hydrogen bonds between the amine's nitrogen and ether's oxygen atoms with water molecules.
Its solubility in organic solvents is more limited.

Solvent Solubility Reference(s)
Water Soluble [1][2][5][6]
Chloroform Slightly Soluble [11[3]

Ethyl Acetate Slightly Soluble [11[3]

The structural features governing this solubility are illustrated below.
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Figure 1: Chemical structure and key functional groups.

The interplay between the hydrophilic amine/ether groups and the hydrophobic ethyl groups is
key to understanding its miscibility.

Solubility Determinants of 2,2-Diethoxyethylamine
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Figure 2: Logical relationship of structure to solubility.

Experimental Protocol for Solubility Determination

While specific experimental data for 2,2-diethoxyethylamine is not widely published, a
standard protocol for determining the solubility of a liquid amine can be employed. The
following outlines a general method for qualitative and semi-quantitative assessment.

Materials and Equipment

e 2,2-Diethoxyethylamine
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o Selected solvents (e.g., deionized water, ethanol, acetone, toluene, hexane)
o Calibrated pipettes and volumetric flasks

» Vortex mixer

e Analytical balance

o Temperature-controlled water bath or shaker

 Visual inspection system (e.g., light box with a dark background)

e Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system for
quantitative analysis

General Experimental Workflow

The process involves systematically adding the solute to a fixed volume of solvent and
observing the point of saturation.
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General Workflow for Solubility Assessment

1. Solvent Preparation
(Measure 10 mL of solvent into a vial)

;

2. Solute Addition
(Add a known volume, e.g., 100 pL,
of 2,2-diethoxyethylamine)

/

3. Equilibration
(Vortex for 2 mins, then equilibrate
at constant temperature for 24h)

'

4. Visual Inspection
(Check for phase separation,
cloudiness, or undissolved droplets)

ﬁlse Separation\Qir Solution

6. Saturation Point 5. Incremental Addition

(Point at which solute no longer dissolves) (If fully dissolved, repeat step 2)

I
|
|

v
7. Quantitative Analysis (Optional)

(Analyze the supernatant via GC/HPLC
to determine concentration)

Click to download full resolution via product page

Figure 3: Experimental workflow for solubility determination.

Procedure
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e Preparation: Add a precise volume (e.g., 10.0 mL) of the chosen solvent to a series of clean,
dry vials.

e Initial Solute Addition: To each vial, add a small, known amount of 2,2-diethoxyethylamine.

» Equilibration: Seal the vials and agitate them using a vortex mixer for 1-2 minutes. Place the
vials in a temperature-controlled shaker or bath (e.g., at 25 °C) for a sufficient period
(typically 24 hours) to ensure equilibrium is reached.

» Observation: After equilibration, visually inspect the samples against a light and dark
background for any signs of insolubility, such as cloudiness, precipitation, or phase
separation.

o Semi-Quantitative Determination: Continue adding known increments of the solute to the
vials that show complete dissolution, repeating steps 3 and 4 until saturation is observed.
The total amount of solute added before saturation provides a semi-quantitative measure of
solubility.

o Quantitative Measurement: For precise quantification, prepare a saturated solution and allow
it to equilibrate. Carefully extract a sample from the supernatant, ensuring no undissolved
solute is included. Dilute the sample appropriately and analyze its concentration using a
calibrated analytical method like GC or HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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